Cas no 70661-28-8 (7,8-dimethyl-3,4-dihydro-2H-1,5-benzodioxepine-6,9-dione)

7,8-dimethyl-3,4-dihydro-2H-1,5-benzodioxepine-6,9-dione structure

70661-28-8 structure

Product Name:7,8-dimethyl-3,4-dihydro-2H-1,5-benzodioxepine-6,9-dione

CAS No:70661-28-8

MF:C₁₁H₁₂O₄

MW:208.210583686829

CID:975462

PubChem ID:341020

Update Time:2025-04-19

7,8-dimethyl-3,4-dihydro-2H-1,5-benzodioxepine-6,9-dione Chemical and Physical Properties

Names and Identifiers

- 7,8-dimethyl-3,4-dihydro-2H-1,5-benzodioxepine-6,9-dione
- AC1L7T2R
- AG-G-75974
- CTK5D2775
- NCI60_003458
- NSC372390
- NSC-372390
- 2H-1,5-BENZODIOXEPIN-6,9-DIONE, 3,4-DIHYDRO-7,8-DIMETHYL-
- UNII-CFG0931IY0
- 70661-28-8
- DTXSID20220945
- CHEMBL1971418
- NSC 372390
- CFG0931IY0
- Inchi： 1S/C11H12O4/c1-6-7(2)9(13)11-10(8(6)12)14-4-3-5-15-11/h3-5H2,1-2H3
- InChI Key： YQLZSRJSXMDSRZ-UHFFFAOYSA-N
- SMILES： O1CCCOC2C(C(C)=C(C)C(C1=2)=O)=O

Computed Properties

Exact Mass: 208.07356
Monoisotopic Mass: 208.07355886g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 365
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 52.6Å²

Experimental Properties

PSA: 52.6

7,8-dimethyl-3,4-dihydro-2H-1,5-benzodioxepine-6,9-dione Related Literature

1. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
2. Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†

Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
3. Fate of nitrogen-15 in the subsequent growing season of greenhouse tomato plants (Lycopersicon esculentum Mill) as influenced by alternate partial root-zone irrigation

Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
4. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
5. Essential effect of the electrolyte on the mechanical and chemical degradation of LiNi0.8Co0.15Al0.05O2 cathodes upon long-term cycling†‡

Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119

Related Categories

70661-28-8 (7,8-dimethyl-3,4-dihydro-2H-1,5-benzodioxepine-6,9-dione) Related Products

Recommended suppliers

Zhejiang Brunova Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Zhejiang Brunova Technology Co., Ltd.

上海帛亦医药科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

NewCan Biotech Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

NewCan Biotech Limited

Shaanxi pure crystal photoelectric technology co. LTD

Gold Member

Audited Supplier

CN Supplier

Reagent

Shaanxi pure crystal photoelectric technology co. LTD

Nanjing Jubai Biopharm

Gold Member

Audited Supplier

CN Supplier

Bulk

Nanjing Jubai Biopharm